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Compound of Interest

Compound Name: Ammelide-13C3

Cat. No.: B565212 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

purity, isotopically labeled compounds is a critical step in ensuring the accuracy and reliability

of experimental results. Ammelide-13C3, a labeled analog of the melamine impurity and

metabolite ammelide, serves as an essential internal standard in a variety of analytical

methods, particularly in food safety and toxicology studies. This technical guide provides an in-

depth overview of commercial suppliers of Ammelide-13C3, its quality specifications, and

detailed experimental protocols for its application.

Commercial Availability and Specifications
Ammelide-13C3 is available from several reputable biochemical and chemical suppliers. The

product is typically supplied as a solid with high isotopic and chemical purity, suitable for use in

sensitive analytical techniques such as mass spectrometry. Key suppliers and their product

specifications are summarized below for easy comparison.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Isotopic
Purity

Chemical
Purity
(Assay)

Key
Propertie
s

Sigma-

Aldrich

Ammelide-

13C3

1173021-

81-2

¹³C₃H₄N₄O

₂

99 atom %

¹³C
95% (CP)

Form:

solid, mp:

320-330 °C

(Sublimes),

Mass shift:

M+3

US

Biological

Life

Sciences

Ammelide-

13C3

Not

explicitly

listed, but

offered as

a labeled

related

compound

of

Melamine

(¹³C)₃H₄N₄

O₂

Not

specified

Highly

Purified

Available in

500µg

pack size

Santa Cruz

Biotechnol

ogy

Ammelide

-13C3

1173021-

81-2

(¹³C)₃H₄N₄

O₂

Not

specified

Not

specified

Labeled

compound

related to

Melamine

Cambridge

Isotope

Laboratorie

s (CIL)

¹³C₃-

Ammelide

Not

explicitly

listed, but

referenced

in

literature[1]

¹³C₃H₄N₄O

₂

99%

isotopic

purity

≥ 98%

purity

Provided in

ampoules

of 100

µg/ml

Experimental Applications and Protocols
Ammelide-13C3 is primarily utilized as an internal standard in isotope dilution mass

spectrometry methods for the quantitative analysis of melamine and its analogs (ammeline,

ammelide, and cyanuric acid) in various matrices, most notably infant formula, milk products,
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and other food items.[1][2] Its use helps to correct for matrix effects and variations in sample

preparation and instrument response, leading to more accurate and precise measurements.

Core Application: Isotope Dilution Analysis Workflow
The general workflow for using Ammelide-13C3 as an internal standard in the analysis of

triazine compounds involves sample extraction, cleanup, and subsequent analysis by a

chromatographic method coupled to a mass spectrometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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